Cas no 2227758-13-4 ((3S)-3-(furan-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(furan-2-yl)-3-hydroxypropanoic acid
• CAS No: 2227758-13-4
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 6596846
• PubChem ID: 69050344
• Update Time: 2024-03-01

(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(furan-2-yl)-3-hydroxypropanoic acid
• EN300-1832666
• 2227758-13-4
• SCHEMBL4453575

• Inchi： 1S/C7H8O4/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5,8H,4H2,(H,9,10)/t5-/m0/s1
• InChI Key： NUKLZDAWVIVICG-YFKPBYRVSA-N
• SMILES： O1C=CC=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives